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Introduction

MG149 is a potent and selective inhibitor of the histone acetyltransferases (HATs) Tip60 (KAT5)
and MOF (KAT8)[1]. By targeting the acetyl-CoA binding site, MG149 effectively blocks the
acetyltransferase activity of these enzymes, which are crucial regulators of various cellular
processes, including gene transcription, DNA damage repair, and cell cycle control. Emerging
research indicates that MG149 also modulates several key signaling pathways, including the
p53, NF-kB, and PI3K/AKT pathways, and is involved in the regulation of PINK1/Parkin-
dependent mitophagy[1][2]. These diverse functions make MG149 a valuable tool for
investigating cellular signaling and a potential therapeutic agent in oncology and other
diseases.

These application notes provide a comprehensive overview of the working concentrations,
experimental protocols, and affected signaling pathways of MG149 in cell culture.

Data Presentation
In Vitro Inhibitory Activity of MG149
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Target IC50 (pM) Assay Conditions

Tip60 (KAT5) 74 Cell-free enzymatic assay[1]
Cell-free enzymatic assay

MOF (KAT8) 47 using [14CJAC-CoA and

histone H4 as substrates|[1]

Working Concentrations of MG149 in Cell Culture

The optimal working concentration of MG149 is cell-line dependent and should be determined

empirically for each experimental setup. The following table summarizes previously reported

working concentrations in various cell lines.

Concentration

Incubation

Cell Line . Application Reference
(M) Time
Inhibition of
POE SH-SY5Y 100 3 hours PINK1/Parkin [1]
pathway
Reduction of
BHP-10-3 33 Not Specified TNK2 and p-AKT  [2]
expression
Reduction of
TT2609 33 Not Specified TNK2 and p-AKT  [2]
expression
N Synergistic effect
Huh7 Not Specified 72 hours [3]

with sorafenib

Signaling Pathways Modulated by MG149

MG149 has been shown to influence several critical cellular signaling pathways.

p53 Signaling Pathway
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MG149 can inhibit the p53 pathway[1]. As Tip60 is a known acetyltransferase for p53, inhibition
of Tip60 by MG149 can prevent p53 acetylation, a key post-translational modification for its
activation and stability. This can lead to a downstream decrease in the expression of p53 target

genes involved in apoptosis and cell cycle arrest.
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Seed cells in a 96-well plate

'

Incubate for 24 hours

'

Treat with serial dilutions of MG149

'

Incubate for 24-72 hours

'

Add MTT solution to each well

'

Incubate for 2-4 hours

'

Add solubilization solution

'

Incubate until formazan crystals dissolve

'

Measure absorbance at 570 nm

'

Calculate cell viability and IC50

Cell Treatment with MG149 }—»

Cell Lysis }—»

Protein Quantification }—D{ SDS-PAGE }—D{ Protein Transfer to Membrane: }—D{ Blocking }—»

Primary Antibody Incubation }—D{ ‘Secondary Antibody Incubation }—»

Detection H Data Analysis
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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